![molecular formula C33H42O11 B1231572 Taxchinin A](/img/structure/B1231572.png)
Taxchinin A
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Overview
Description
Taxchinin A is a natural product found in Taxus wallichiana, Taxus chinensis, and Taxus cuspidata with data available.
Scientific Research Applications
Microtubule Destabilization and NF-κB Inhibition
Taxchinin A, derived from the leaves of Taxus chinensis, is incorporated into antitumor abeo-taxane derivatives. These derivatives effectively destabilize microtubules and inhibit NF-κB activation, inducing apoptosis in tumor cells. This approach shows promise in treating colon cancer, melanoma, and renal cancer (Zhao et al., 2013).
Cytotoxic Activity in Cancer Research
Derivatives of taxchinin A have been synthesized and evaluated for their cytotoxicity against human non-small lung cancer cells. Certain derivatives displayed potent activity, suggesting their potential in cancer treatment. The structure-activity relationship of these compounds indicates that exocyclic unsaturated ketone at ring C is crucial for their activity (Zhao et al., 2008).
Taxoids Isolation and Identification
Research on isolating new taxoids from Taxus chinensis has led to the identification of compounds like taxchinin A. These studies aid in understanding the chemical composition of Taxus species and their potential pharmacological applications (Zhao et al., 2006).
Taxol Biosynthesis and Anticancer Applications
Studies in the biosynthesis of taxol, a notable anticancer agent, often include taxchinin A as a part of the broader category of taxoids. Understanding the biosynthetic pathways of taxoids like taxchinin A contributes to the development of biotechnological approaches for producing anticancer compounds (Jennewein & Croteau, 2001).
Antiplatelet Activity
Research on taxanes from Taxus cuspidata, which includes taxchinin A, has revealed their significant antiplatelet activity. This discovery opens avenues for the development of novel antiplatelet agents with unique mechanisms of action and chemical structures (Kim & Yun-Choi, 2010).
Metabolic Engineering for Taxane Production
Metabolic engineering efforts to produce taxanes in plant cell cultures, including taxchinin A, are focused on enhancing the biosynthesis and accumulation of these compounds. Such research is critical for meeting the increasing demand for taxanes in pharmaceutical applications (Cusido et al., 2014).
properties
Product Name |
Taxchinin A |
---|---|
Molecular Formula |
C33H42O11 |
Molecular Weight |
614.7 g/mol |
IUPAC Name |
[(2S,4R,5R,5aS,6S,8S,9aR,10S,10aS)-5,6,10-triacetyloxy-2,8-dihydroxy-10a-(2-hydroxypropan-2-yl)-3,5a-dimethyl-9-methylidene-2,4,5,6,7,8,9a,10-octahydro-1H-benzo[g]azulen-4-yl] benzoate |
InChI |
InChI=1S/C33H42O11/c1-16-22(37)14-24(41-18(3)34)32(8)26(16)28(42-19(4)35)33(31(6,7)40)15-23(38)17(2)25(33)27(29(32)43-20(5)36)44-30(39)21-12-10-9-11-13-21/h9-13,22-24,26-29,37-38,40H,1,14-15H2,2-8H3/t22-,23-,24-,26-,27+,28-,29-,32+,33-/m0/s1 |
InChI Key |
VETCXRGMQJYOHM-JGYXPHOZSA-N |
Isomeric SMILES |
CC1=C2[C@H]([C@@H]([C@@]3([C@H](C[C@@H](C(=C)[C@H]3[C@@H]([C@@]2(C[C@@H]1O)C(C)(C)O)OC(=O)C)O)OC(=O)C)C)OC(=O)C)OC(=O)C4=CC=CC=C4 |
SMILES |
CC1=C2C(C(C3(C(CC(C(=C)C3C(C2(CC1O)C(C)(C)O)OC(=O)C)O)OC(=O)C)C)OC(=O)C)OC(=O)C4=CC=CC=C4 |
Canonical SMILES |
CC1=C2C(C(C3(C(CC(C(=C)C3C(C2(CC1O)C(C)(C)O)OC(=O)C)O)OC(=O)C)C)OC(=O)C)OC(=O)C4=CC=CC=C4 |
synonyms |
taxchinin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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